Cas no 18439-44-6 ((1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethanol)
18439-44-6 structure
Product Name:(1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethanol
CAS No:18439-44-6
MF:C16H22O5
MW:294.342885494232
CID:2659232
Update Time:2023-08-06
(1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethanol Chemical and Physical Properties
Names and Identifiers
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- 6-Deoxy-1-O,2-O-isopropylidene-3-O-benzyl-α-D-glucofuranose
- 6-Deoxy-1-O,2-O-isopropylidene-3-O-benzyl-alpha-D-glucofuranose
- (1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl
- (1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethanol
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- Inchi: 1S/C16H22O5/c1-10(17)12-13(18-9-11-7-5-4-6-8-11)14-15(19-12)21-16(2,3)20-14/h4-8,10,12-15,17H,9H2,1-3H3/t10-,12-,13+,14-,15-/m1/s1
- InChI Key: HMDCCZKQOPIPSI-TVKJYDDYSA-N
- SMILES: O1[C@H]([C@@H](C)O)[C@@H]([C@@H]2[C@H]1OC(C)(C)O2)OCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 353
- Topological Polar Surface Area: 57.2
(1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethanol Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
18439-44-6 ((1R)-1-[(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethanol) Related Products
- 55735-86-9(3,5-Di-O-Benzyl-1,2-O-isopropylidene-a-D-ribofuranose)
- 53928-30-6((3aR,5R,6S,6aR)-6-(benzyloxy)-5-[(1R)-1,2-bis(benzyloxy)ethyl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxole)
- 89755-50-0(a-D-xylo-Heptofuranose,5,6,7-trideoxy-1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)- (9CI))
- 22331-21-1((4R)-4-[(3aR,5R,6R,6aR)-6-(benzyloxy)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]-2,2-dimethyl-1,3-dioxolane)
- 54522-22-4((3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-5-[(1R)-1-phenylmethoxyethyl]-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole)
- 18685-18-2((3aR,5R,6S,6aR)-6-benzyloxy-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole)
- 210100-63-3(a-D-Glucopyranose,1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-)
- 22529-61-9(3-O-Benzyl-1,2-O-isopropylidene-a-D-glucofuranose)
- 34370-91-7(1,2-O-Isopropylidene,3-O-benzyl-beta-L-Furanose-L-Lyxose)
- 57099-04-4(1,2-O-Isopropylidene-3-O-benzyl-D-allofuranose)
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